Cas no 1040333-66-1 (4-{[methyl(propan-2-yl)amino]methyl}benzoic acid)

• Product Name: 4-{[methyl(propan-2-yl)amino]methyl}benzoic acid
• CAS No: 1040333-66-1
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6438418
• PubChem ID: 29286717
• Update Time: 2025-09-20

4-{[methyl(propan-2-yl)amino]methyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[methyl(propan-2-yl)amino]methyl}benzoic acid

• Inchi： 1S/C12H17NO2/c1-9(2)13(3)8-10-4-6-11(7-5-10)12(14)15/h4-7,9H,8H2,1-3H3,(H,14,15)
• InChI Key： HELQEAWPHQKLAF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(CN(C)C(C)C)C=C1

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids